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Compound of Interest

Compound Name: Fmoc-DL-methionine

CAS No.: 144701-23-5

Cat. No.: B3419499

Get Quote

Executive Summary
Fmoc-DL-Met-OH (N-(9-Fluorenylmethoxycarbonyl)-DL-methionine) is the racemic derivative of

the sulfur-containing amino acid methionine, protected by the base-labile Fmoc group. While

the L-enantiomer is the standard building block for therapeutic peptides, the DL-racemate

serves critical roles in crystallographic phasing (selenomethionine surrogates), racemic

scanning for bioactivity mapping, and cost-effective synthesis of non-stereospecific peptide

libraries.

This guide details the physicochemical profile of Fmoc-DL-Met-OH, outlines its stability

challenges—specifically thioether oxidation—and provides a validated protocol for its use in

Solid Phase Peptide Synthesis (SPPS).

Chemical Identity & Physicochemical Profile
Fmoc-DL-Met-OH consists of a methionine backbone protected at the

-terminus by a fluorenylmethoxycarbonyl (Fmoc) group.[1] The side chain contains a thioether
moiety (
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), which is susceptible to oxidation but requires no additional protection during standard Fmoc
SPPS cycles.

Key Chemical Data
Property Specification

Chemical Name N-(9-Fluorenylmethoxycarbonyl)-DL-methionine

CAS Number (DL) 144701-23-5

CAS Number (L-isomer) 71989-28-1 (Reference only)

Molecular Formula

Molecular Weight 371.45 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in DMF, DMSO, NMP; Sparingly soluble

in DCM

Melting Point
121–142 °C (Typical for L-isomer; DL-form may

vary due to crystal packing)

Purity Standard
(HPLC),

D-isomer (if L-specified), Racemic (if DL)

Structural Visualization
The following diagram illustrates the chemical structure and the fragmentation points relevant

to mass spectrometry and deprotection.
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Figure 1: Structural segmentation of Fmoc-DL-Met-OH highlighting the Fmoc protecting group,

the reactive carboxyl terminus, and the oxidation-sensitive thioether side chain.[2]

Stability & Storage Protocol
The primary stability concern for Fmoc-DL-Met-OH is the oxidation of the thioether sulfur to

methionine sulfoxide (

) or methionine sulfone (

). This reaction is accelerated by light, moisture, and atmospheric oxygen.

Storage Condition: Store at

to

(refrigerated).

Container: Tightly sealed, amber glass or opaque plastic to prevent photodegradation.
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Hygroscopicity: The compound is slightly hygroscopic. Allow the bottle to equilibrate to room

temperature before opening to prevent condensation, which accelerates hydrolysis and

oxidation.

Application in Solid Phase Peptide Synthesis
(SPPS)
Integrating Fmoc-DL-Met-OH into SPPS requires standard coupling protocols, but the cleavage

step demands specific scavengers to prevent the alkylation or oxidation of the methionine

sulfur.

Coupling Protocol (Standard)
Since the side chain is unprotected, Fmoc-DL-Met-OH couples efficiently using standard

carbodiimide/phosphonium chemistry.

Activation: Dissolve Fmoc-DL-Met-OH (3 eq) in DMF. Add HBTU/HCTU (2.9 eq) and DIEA (6

eq).

Coupling: React for 30–60 minutes at room temperature.

Monitoring: Ninhydrin test (Kaiser test) is effective.

Critical Workflow: Preventing Oxidation During Cleavage
The acidic conditions of final cleavage (TFA) can cause the methionine sulfur to act as a

nucleophile, reacting with carbocation byproducts (e.g., from t-butyl groups) to form sulfonium

salts, or oxidizing to sulfoxide.

Recommended Cleavage Cocktail (Reagent H):

TFA: 81%[3]

Phenol: 5%

Thioanisole: 5%

1,2-Ethanedithiol (EDT): 2.5%
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Water: 3%

Dimethylsulfide (DMS): 2%

Ammonium Iodide (

): 1.5%

Note:

and DMS are specifically included to reduce any Met(O) formed back to Met in situ.

SPPS Cycle Diagram
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Figure 2: SPPS cycle incorporating Fmoc-DL-Met-OH.[2][4][5][6] The dashed line indicates the

repetitive nature of the cycle. The red node highlights the critical cleavage step where oxidation

mitigation is required.
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Quality Control & Analytical Expectations
When analyzing peptides containing DL-Methionine:

HPLC: Expect peak broadening or splitting if the peptide sequence is chiral (i.e., contains

other L-amino acids). The presence of DL-Met creates diastereomers (L-Met-peptide and D-

Met-peptide) which may resolve on standard C18 columns.

Mass Spectrometry: The molecular weight is identical for both isomers. However, if oxidation

occurs, you will observe a mass shift of +16 Da (Sulfoxide) or +32 Da (Sulfone).

Racemization Check: If using DL-Met intentionally, ensure your ratio is ~50:50. If using L-Met

and checking for racemization, the D-isomer content should be

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

http://www.thkchemical.com/AminoAcidSmallMoleculePolypeptide/aasmp11
http://www.thkchemical.com/AminoAcidSmallMoleculePolypeptide/aasmp11
https://www.benchchem.com/product/b3419499/docs#fmoc-dl-met-oh-molecular-weight-and-physical-data
https://www.benchchem.com/product/b3419499/docs#fmoc-dl-met-oh-molecular-weight-and-physical-data
https://www.benchchem.com/product/b3419499/docs#fmoc-dl-met-oh-molecular-weight-and-physical-data
https://www.benchchem.com/product/b3419499/docs#fmoc-dl-met-oh-molecular-weight-and-physical-data
https://www.benchchem.com/product/b3419499?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3419499?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

